Cas no 70027-00-8 (Benzenesulfonic acid, (2-thienylmethylene)hydrazide)

• Product Name: Benzenesulfonic acid, (2-thienylmethylene)hydrazide
• CAS No: 70027-00-8
• MF: C₁₁H₁₀N₂O₂S₂
• MW: 266.339299678802
• CID: 4151861
• PubChem ID: 5369029
• Update Time: 2025-11-01

Benzenesulfonic acid, (2-thienylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, (2-thienylmethylene)hydrazide
• (E)-N'-(thiophen-2-ylmethylene)benzenesulfonohydrazide
• 1820750-45-5
• N'-[(E)-(thiophen-2-yl)methylidene]benzenesulfonohydrazide
• 70027-00-8

• Inchi： 1S/C11H10N2O2S2/c14-17(15,11-6-2-1-3-7-11)13-12-9-10-5-4-8-16-10/h1-9,13H/b12-9+
• InChI Key： VBOXRKDHJNMCIP-FMIVXFBMSA-N
• SMILES： C1(S(N/N=C/C2SC=CC=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 266.01836991Da
• Monoisotopic Mass: 266.01836991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonic acid, (2-thienylmethylene)hydrazide

Benzenesulfonic acid, (2-thienylmethylene)hydrazide and CAS No. 70027-00-8: A Comprehensive Overview

Benzenesulfonic acid, (2-thienylmethylene)hydrazide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the chemical abstracts service number CAS No. 70027-00-8, represents a unique intersection of sulfonic acid functionality and heterocyclic chemistry, particularly involving the thiophene ring system. Its molecular structure and properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's structure consists of a benzene ring substituted with a sulfonic acid group and a (2-thienylmethylene)hydrazide moiety. This combination of functional groups imparts distinct reactivity and potential applications in medicinal chemistry. The sulfonic acid group, known for its strong acidic properties, can participate in various ionic interactions, enhancing solubility and bioavailability in drug formulations. Meanwhile, the hydrazide group is a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds incorporating both sulfonic acid and hydrazide functionalities. These groups have been shown to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of the thiophene ring further adds to the complexity and potential utility of this compound, as thiophene derivatives are widely recognized for their role in pharmaceuticals and agrochemicals.

One of the most compelling aspects of Benzenesulfonic acid, (2-thienylmethylene)hydrazide is its role as a building block in drug discovery. Researchers have leveraged its unique structure to develop novel molecules with enhanced pharmacological profiles. For instance, studies have demonstrated that derivatives of this compound can interact with specific biological targets, leading to promising results in preclinical models. These findings highlight the importance of exploring structurally diverse scaffolds in the quest for new therapeutic agents.

The synthesis of Benzenesulfonic acid, (2-thienylmethylene)hydrazide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include the introduction of the sulfonic acid group onto the benzene ring followed by functionalization with the (2-thienylmethylene)hydrazide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to enhance efficiency and selectivity.

The compound's physicochemical properties also play a crucial role in its applications. The sulfonic acid group contributes to high water solubility, making it suitable for aqueous-based formulations. Additionally, its stability under various conditions allows for convenient handling and storage. These properties are particularly important in pharmaceutical settings where compatibility with other excipients and stability over time are critical factors.

Recent advancements in computational chemistry have further facilitated the study of Benzenesulfonic acid, (2-thienylmethylene)hydrazide. Molecular modeling techniques have been used to predict binding interactions with biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and catalysis. The unique combination of functional groups makes it a candidate for designing novel polymers or catalysts with tailored properties. For example, its ability to form coordination complexes with metal ions could be exploited in developing metal-organic frameworks (MOFs) or catalysts for organic transformations.

In conclusion, Benzenesulfonic acid, (2-thienylmethylene)hydrazide, identified by its CAS number CAS No. 70027-00-8, represents a fascinating compound with diverse applications in chemical biology and drug development. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents or functional materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.